Cas no 1595931-83-1 (5-Amino-3-(dimethylamino)-1-methyl-1H-pyrazole-4-carbonitrile)

• Product Name: 5-Amino-3-(dimethylamino)-1-methyl-1H-pyrazole-4-carbonitrile
• CAS No: 1595931-83-1
• MF: C₇H₁₁N₅
• MW: 165.195739984512
• CID: 5710939
• PubChem ID: 102808240
• Update Time: 2025-05-19

5-Amino-3-(dimethylamino)-1-methyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1595931-83-1
• 5-Amino-3-(dimethylamino)-1-methyl-1H-pyrazole-4-carbonitrile
• EN300-1617751

• Inchi： 1S/C7H11N5/c1-11(2)7-5(4-8)6(9)12(3)10-7/h9H2,1-3H3
• InChI Key： MEIIARQMCGVTPA-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C(C#N)=C(N)N(C)N=1

Computed Properties

• Exact Mass: 165.10144537g/mol
• Monoisotopic Mass: 165.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.9Ų

Additional information on 5-Amino-3-(dimethylamino)-1-methyl-1H-pyrazole-4-carbonitrile

Comprehensive Guide to 5-Amino-3-(dimethylamino)-1-methyl-1H-pyrazole-4-carbonitrile (CAS No. 1595931-83-1)

5-Amino-3-(dimethylamino)-1-methyl-1H-pyrazole-4-carbonitrile (CAS No. 1595931-83-1) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This pyrazole derivative features a unique combination of functional groups, including an amino group, dimethylamino substituent, and a nitrile moiety, making it a versatile intermediate for synthetic applications. Researchers and industry professionals are increasingly interested in this compound due to its structural complexity and potential biological activities.

The molecular structure of 5-Amino-3-(dimethylamino)-1-methyl-1H-pyrazole-4-carbonitrile contributes to its stability and reactivity, which are crucial for various chemical transformations. With the growing demand for novel heterocyclic compounds in drug discovery, this substance has gained attention in medicinal chemistry circles. Its CAS number 1595931-83-1 serves as a unique identifier in chemical databases and regulatory documentation, ensuring precise identification in research and commercial contexts.

Recent scientific literature highlights the importance of pyrazole-based compounds like 5-Amino-3-(dimethylamino)-1-methyl-1H-pyrazole-4-carbonitrile in developing new therapeutic agents. The compound's molecular framework allows for various modifications, making it valuable for structure-activity relationship (SAR) studies. Pharmaceutical researchers are particularly interested in its potential as a building block for kinase inhibitors and other targeted therapies, aligning with current trends in personalized medicine.

In the agrochemical sector, 5-Amino-3-(dimethylamino)-1-methyl-1H-pyrazole-4-carbonitrile shows promise as a precursor for novel crop protection agents. The increasing global focus on sustainable agriculture and reduced environmental impact has driven research into more efficient and selective pesticides. This compound's structural features may contribute to the development of next-generation agrochemicals with improved safety profiles and targeted modes of action.

The synthesis and characterization of CAS 1595931-83-1 require specialized knowledge in organic chemistry and heterocyclic compound preparation. Modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for verifying the purity and structure of this compound. Quality control measures are particularly important when the material is intended for pharmaceutical applications, where stringent regulatory standards apply.

From a commercial perspective, the market for 5-Amino-3-(dimethylamino)-1-methyl-1H-pyrazole-4-carbonitrile is influenced by the growing demand for specialized chemical intermediates in drug development. The compound's availability from reliable suppliers, along with proper documentation including its CAS number 1595931-83-1, is crucial for research institutions and pharmaceutical companies engaged in innovative drug discovery programs.

Storage and handling of 5-Amino-3-(dimethylamino)-1-methyl-1H-pyrazole-4-carbonitrile require standard laboratory safety precautions. While not classified as hazardous under normal conditions, proper chemical hygiene practices should be followed, including the use of personal protective equipment and adequate ventilation. The compound's stability under various conditions is an important consideration for long-term storage and transportation.

Recent advancements in synthetic methodology have improved the efficiency of producing pyrazole derivatives like 5-Amino-3-(dimethylamino)-1-methyl-1H-pyrazole-4-carbonitrile. Green chemistry approaches, including catalyst optimization and solvent selection, are being applied to reduce the environmental impact of its synthesis. These developments align with the pharmaceutical industry's increasing emphasis on sustainable manufacturing practices.

The intellectual property landscape surrounding CAS 1595931-83-1 and related compounds is dynamic, with numerous patents covering various applications and derivatives. Researchers and companies working with this compound should conduct thorough patent searches to ensure freedom to operate, especially when developing new pharmaceutical or agrochemical products.

Analytical reference standards of 5-Amino-3-(dimethylamino)-1-methyl-1H-pyrazole-4-carbonitrile are increasingly important for quality control in pharmaceutical development. The availability of high-purity materials with well-characterized properties facilitates research reproducibility and regulatory compliance in drug development programs.

Future research directions for 5-Amino-3-(dimethylamino)-1-methyl-1H-pyrazole-4-carbonitrile may explore its potential in emerging therapeutic areas such as antiviral treatments or neurodegenerative disease research. The compound's structural flexibility allows for diverse modifications that could lead to novel bioactive molecules addressing unmet medical needs.

In conclusion, 5-Amino-3-(dimethylamino)-1-methyl-1H-pyrazole-4-carbonitrile (CAS No. 1595931-83-1) represents an important building block in modern chemical research and development. Its unique structural features and potential applications in pharmaceuticals and agrochemicals make it a compound of significant interest to the scientific community. As research continues to uncover new applications for this and related pyrazole derivatives, its importance in specialized chemical synthesis is likely to grow.